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Compound of Interest

Compound Name: Basic Red 14

Cat. No.: B1583731 Get Quote

Essential Safety and Handling Guide for Basic Red
14
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory professionals handling Basic Red 14. Adherence to these

guidelines is critical for ensuring personal safety and proper chemical management.

Chemical and Physical Properties of Basic Red 14
A summary of the key quantitative data for Basic Red 14 is presented below.

Property Value Citations

Molecular Formula C₂₃H₂₆ClN₃

Molecular Weight 379.93 g/mol

Appearance Dark red powder

Solubility in Water 40 g/L (at 40°C)

Hazards

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335), Harmful if

swallowed.
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Basic Red 14 to

prevent exposure through inhalation, skin contact, or eye contact.

Recommended PPE for Handling Basic Red 14
Protection Type Specification Citations

Eye/Face

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

be required for splash hazards.

Hand

Chemical-impermeable gloves

(e.g., nitrile rubber). Inspect

gloves for integrity before use.

Body

A lab coat or impervious

clothing should be worn. For

larger quantities or significant

exposure risk, a chemical-

resistant apron or suit is

recommended.

Respiratory

All handling of the powder

should occur in a well-

ventilated area, preferably

within a chemical fume hood. If

ventilation is inadequate or

dust is generated, a NIOSH-

approved full-face respirator

with appropriate cartridges

should be used.

Operational Handling and Storage Plan
Engineering Controls:
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Ventilation: Always handle Basic Red 14 in a well-ventilated area. A certified chemical fume

hood is the preferred engineering control for minimizing inhalation exposure.

Safety Stations: Ensure an eyewash station and safety shower are readily accessible in the

immediate work area.

Procedural Steps for Safe Handling:

Preparation: Before handling, ensure all required PPE is donned correctly. Confirm that

safety equipment is accessible and operational.

Dispensing: Avoid generating dust when handling the powdered form. Use appropriate tools

(e.g., a spatula) for transferring the chemical.

Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate work surfaces and equipment.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.

Storage Requirements:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and moisture absorption.

Store in a locked cabinet or area to restrict access.

Avoid storing with incompatible materials such as strong oxidizing and reducing agents.

Emergency Response and First Aid
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.

Remove contact lenses if

present and easy to do so.

Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing

and wash the affected skin

area with plenty of soap and

water. If irritation develops or

persists, seek medical

attention.

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. If breathing

has stopped, provide artificial

respiration. Seek immediate

medical attention.

Ingestion

Rinse the mouth with water. If

the person is conscious and

alert, give 2-4 cupfuls of water

or milk. Do not induce

vomiting. Seek immediate

medical attention.

Disposal Plan
Proper disposal of Basic Red 14 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:
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Waste Collection: Collect waste Basic Red 14 and any contaminated materials (e.g., gloves,

weighing paper) in a designated, labeled, and sealed hazardous waste container.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "Basic Red 14."

Regulatory Compliance: Dispose of the contents and the container in accordance with all

local, state, and federal regulations. Consult with your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal contractor for specific guidance.

Prohibition:Do not dispose of Basic Red 14 down the drain or in the general trash.

Workflow for Safe Handling of Basic Red 14
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Workflow for Safe Handling and Disposal of Basic Red 14

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Decontamination 4. Waste Disposal Emergency Procedures

Conduct Hazard Assessment

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Handle in Fume Hood

Minimize Dust Generation

Eye Contact:
Flush with water for 15 mins

If Exposure Occurs

Skin Contact:
Wash with soap and water

If Exposure Occurs

Inhalation:
Move to fresh air

If Exposure Occurs

Perform Experimental Work If Exposure OccursIf Exposure OccursIf Exposure Occurs

Decontaminate Work Area Segregate Hazardous Waste

During/After Work If Exposure OccursIf Exposure OccursIf Exposure Occurs

Remove PPE Correctly

Wash Hands Thoroughly

Label Waste Container

Dispose via EHS Protocol

Seek Medical Attention
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Caption: Workflow for the safe handling and disposal of Basic Red 14.
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To cite this document: BenchChem. [Personal protective equipment for handling Basic Red
14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583731#personal-protective-equipment-for-
handling-basic-red-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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